![molecular formula C19H22O B1613921 4-Tert-butyl-3',5'-dimethylbenzophenone CAS No. 55709-39-2](/img/structure/B1613921.png)
4-Tert-butyl-3',5'-dimethylbenzophenone
Overview
Description
4-Tert-butyl-3’,5’-dimethylbenzophenone is a chemical compound with the molecular formula C19H22O . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 4-Tert-butyl-3’,5’-dimethylbenzophenone consists of 19 carbon atoms, 22 hydrogen atoms, and 1 oxygen atom . The linear formula is C19H22O .Scientific Research Applications
Antioxidant Activity
A study by Lucarini et al. (2001) explored the thermochemical and kinetic properties of bisphenol antioxidants, closely related to 4-Tert-butyl-3',5'-dimethylbenzophenone, highlighting their efficiency as antioxidants and polymerization inhibitors. This research provides insights into the potential of such compounds in protecting polymers and other materials from oxidative damage, underlining the importance of understanding their reactivity and stability (Lucarini et al., 2001).
Synthesis of Complex Metal Compounds
Yadav et al. (2015) utilized a related Schiff-base proligand in the synthesis of tetranuclear and pentanuclear compounds of rare-earth metals. This research demonstrates the compound's utility in creating materials with specific magnetic properties, which could be valuable in various technological applications, including data storage and quantum computing (Yadav et al., 2015).
Study of Electronic Structures
Chaudhuri et al. (2001) investigated bis(o-iminobenzosemiquinonato)metal complexes, including structures related to this compound, to understand their electronic structures and the physical oxidation states in transition-metal complexes. This study highlights the compound's role in advancing our understanding of metal-ligand interactions and their implications for designing new catalytic systems and electronic materials (Chaudhuri et al., 2001).
Mechanism of Action
Target of Action
Similar compounds such as 3,5-di-tert-butyl-4-hydroxybenzaldehyde have been employed as oled materials and used as pharmaceutical intermediates . The derivatives of this compound possess equipotent anti-inflammatory activities to indomethacin .
Biochemical Pathways
Related compounds have been studied for their role in various biochemical reactions .
Result of Action
Properties
IUPAC Name |
(4-tert-butylphenyl)-(3,5-dimethylphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O/c1-13-10-14(2)12-16(11-13)18(20)15-6-8-17(9-7-15)19(3,4)5/h6-12H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZKJULFMZUZXHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)C2=CC=C(C=C2)C(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641756 | |
Record name | (4-tert-Butylphenyl)(3,5-dimethylphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55709-39-2 | |
Record name | [4-(1,1-Dimethylethyl)phenyl](3,5-dimethylphenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55709-39-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-tert-Butylphenyl)(3,5-dimethylphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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